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Technical Support Center: CLEARFIL™ PHOTO
POSTERIOR
This technical support center provides troubleshooting guidance and answers to frequently

asked questions to help researchers, scientists, and drug development professionals prevent

voids and porosity when using CLEARFIL™ PHOTO POSTERIOR.

Frequently Asked Questions (FAQs)
Q1: What are the primary causes of voids and porosity in composite restorations using

CLEARFIL™ PHOTO POSTERIOR?

Voids and porosity in composite resin restorations can be introduced at various stages of the

placement process.[1] Key causes include:

Air Entrapment During Placement: The method of placing the composite into the cavity

preparation can lead to the inclusion of air bubbles.[1]

Material Handling: Improper handling of the composite material before and during placement

can introduce air.

Inadequate Adaptation: Poor adaptation of the composite material to the cavity walls can

create spaces that result in voids.
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Polymerization Shrinkage: Composite materials shrink during the curing process, which can

lead to the formation of gaps between the restoration and the cavity wall if not managed

properly.[2][3]

Material Viscosity: The consistency of the composite resin can influence the formation of

porosities during the filling process.[4][5]

Q2: How can I minimize air entrapment during the placement of CLEARFIL™ PHOTO

POSTERIOR?

To minimize air entrapment:

Dispensing: After dispensing the paste from the syringe, turn the plunger counter-clockwise a

half-turn to prevent excess material from oozing out, which can introduce air upon the next

use.[6]

Instrumentation: Use a smooth, wiping motion with your placement instrument. Avoid

repeatedly lifting and pressing the instrument into the material, as this can incorporate air.

Injection Techniques: While not always necessary to reduce porosities, for certain material

consistencies, an injection technique can result in fewer voids compared to hand

instrumentation.[4][5] When using an injection or compule tip, keep the tip submerged in the

extruded material to prevent air incorporation.

Q3: What is the recommended placement technique for CLEARFIL™ PHOTO POSTERIOR to

prevent voids and ensure complete polymerization?

An incremental layering technique is recommended for placing posterior composite restorations

to ensure complete polymerization and minimize the effects of polymerization shrinkage.[2][7]

This involves placing and curing the composite in layers of 2 mm thickness or less.[2][8]

There are several variations of the incremental layering technique:

Horizontal Layering: Involves placing horizontal increments. This technique is generally

suitable for smaller restorations.[2]
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Oblique Layering: This technique uses wedge-shaped increments placed against the cavity

walls. It helps to reduce the C-factor (the ratio of bonded to unbonded surfaces) and

prevents distortion of the cavity walls.[8]

Vertical Layering: Small increments are placed in a vertical pattern, starting from one wall

and building towards the other.[2][7]

Split-Increment Horizontal Layering: Each horizontal increment is split into smaller portions

before curing to minimize polymerization shrinkage stress.[7]

Q4: Does the viscosity of CLEARFIL™ PHOTO POSTERIOR affect the risk of porosity?

Yes, the viscosity of the composite resin can influence the likelihood of porosity formation.[4][5]

A study investigating voids in restorations found that the consistency of the resin composite

influenced porosity formation.[4] CLEARFIL™ PHOTO POSTERIOR is described as a

syringable composite.[9][10] The handling and placement technique should be adapted to the

specific viscosity of the material to minimize the incorporation of air.

Q5: How critical is the curing light and technique for preventing voids?

Proper light-curing is crucial for ensuring the complete polymerization of the composite, which

in turn minimizes shrinkage-related voids. In a clinical study of CLEARFIL™ PHOTO

POSTERIOR, each increment was light-cured for 20 seconds, with the final increment receiving

a 60-second cure.[11] It is also advisable to regularly check the intensity of the dental curing

light with an appropriate device.[6]
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Issue Potential Cause Recommended Solution

Visible voids or pits on the

restoration surface

Air incorporated during

placement or handling.

Use a smooth, wiping motion

with placement instruments.

Avoid "patting" or "dabbing"

the composite. For syringable

composites like CLEARFIL™

PHOTO POSTERIOR, ensure

the tip is kept within the

material during extrusion.

Internal voids detected on

radiographs

Air trapped between

increments or poor adaptation

to the cavity preparation.

Use an incremental layering

technique (e.g., oblique or

vertical) to ensure good

adaptation and minimize the

risk of trapping air.[2][7][8]

Ensure each increment is well-

adapted to the underlying layer

and cavity walls before curing.

Marginal gaps or "white lines"

Polymerization shrinkage

pulling the composite away

from the cavity margin.

Employ an incremental

layering technique to reduce

the volume of material curing

at one time, thereby minimizing

shrinkage stress.[2][7] Ensure

proper application of the

bonding agent as per the

manufacturer's instructions.

Incomplete cure at the bottom

of the restoration

Curing light not penetrating the

full depth of the composite.

Adhere to the recommended

increment thickness of 2 mm

or less.[2][8] Ensure the curing

light is positioned correctly and

held for the recommended

duration. Verify the output of

your curing light.[6]
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Protocol 1: Incremental Layering Technique for a Class I Restoration

Cavity Preparation: Prepare the Class I cavity in the conventional manner.[6]

Isolation: Isolate the tooth using a rubber dam to prevent contamination from saliva or blood.

[6]

Pulp Protection (if applicable): If there is any actual or near pulp exposure, cover it with a

hard-setting calcium hydroxide material.[6]

Enamel and Dentin Treatment: Etch the enamel and dentin according to the bonding

system's instructions. For example, a 37% phosphoric acid gel can be applied to enamel

margins, followed by a dentin etchant and the application of a bonding agent like

CLEARFIL™ PHOTO BOND.[11]

First Increment: Dispense a small amount of CLEARFIL™ PHOTO POSTERIOR. Place the

first increment, no thicker than 2 mm, and adapt it to the pulpal floor and a portion of the

cavity walls using an oblique or horizontal technique.[2][8]

Curing: Light-cure the first increment for the manufacturer-recommended time (e.g., 20

seconds).[11]

Subsequent Increments: Place subsequent increments, each no thicker than 2 mm, ensuring

good adaptation to the previous layer and the cavity walls. Cure each increment individually.

Final Increment and Finishing: Place the final increment to establish the occlusal anatomy.

Light-cure this final layer for an extended period (e.g., 60 seconds).[11] Finish and polish the

restoration.
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Caption: Workflow for preventing voids in CLEARFIL™ PHOTO POSTERIOR restorations.
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Caption: Factors affecting the polymerization of CLEARFIL™ PHOTO POSTERIOR.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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